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Compound of Interest

Compound Name: 2-Methyl-6-nitrobenzoic acid

Cat. No.: B120224 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: Melting Point of 2-Methyl-6-nitrobenzoic Acid

This technical guide provides a comprehensive overview of the melting point of 2-Methyl-6-
nitrobenzoic acid, a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1] The document details its physical and chemical properties, experimental

procedures for melting point determination, and its relevance in drug development.

Introduction to 2-Methyl-6-nitrobenzoic Acid
2-Methyl-6-nitrobenzoic acid (CAS No. 13506-76-8) is an aromatic carboxylic acid with the

molecular formula C₈H₇NO₄.[1] Its structure, featuring a methyl and a nitro group ortho to the

carboxylic acid function, imparts unique reactivity, making it a valuable building block in organic

synthesis.[1] It serves as a crucial precursor for the synthesis of more complex molecules,

including anti-inflammatory drugs and analgesics.[1][2]

Physicochemical Properties
The melting point is a critical physical property that provides an indication of the purity of a

crystalline solid. For 2-Methyl-6-nitrobenzoic acid, the reported melting point values are

consistent across various commercial and database sources.
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The following table summarizes the reported melting point of 2-Methyl-6-nitrobenzoic acid
from multiple sources.

Source Melting Point (°C)

Benchchem 153-157

Chem-Impex 151-159

ChemBK 153-157[3]

ChemicalBook 153-157[4]

Tokyo Chemical Industry 155.0 to 158.0

The slight variations in the reported ranges can be attributed to differences in the purity of the

samples and the experimental method used for determination. A narrow melting point range is

indicative of high purity.

Experimental Protocol for Melting Point
Determination
The determination of a precise melting point requires a standardized and carefully executed

experimental protocol. The capillary method is the most common and accepted technique.

Principle
The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline substance, this transition occurs over a narrow temperature

range. Impurities tend to depress and broaden the melting point range.

Materials and Apparatus
2-Methyl-6-nitrobenzoic acid sample

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)[5]
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Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure
Sample Preparation:

Place a small amount of dry 2-Methyl-6-nitrobenzoic acid on a clean, dry watch glass or

in a mortar.

If the sample is not a fine powder, gently grind it to a fine consistency using a pestle.[6]

Tap the open end of a capillary tube into the powdered sample to pack a small amount of

the solid into the tube. The packed sample should be approximately 2-3 mm in height.[5]

To ensure the sample is tightly packed at the bottom of the capillary, drop the tube (sealed

end down) through a long glass tube onto a hard surface several times.

Melting Point Measurement:

Place the capillary tube containing the sample into the heating block of the melting point

apparatus.

Set the initial temperature of the apparatus to about 10-15°C below the expected melting

point of 2-Methyl-6-nitrobenzoic acid (approximately 140°C).

Set the heating rate (ramp rate) to a slow value, typically 1-2°C per minute, to ensure

thermal equilibrium between the sample, the heating block, and the thermometer.

Observe the sample closely through the magnifying lens of the apparatus.

Record the temperature at which the first drop of liquid appears (T₁).

Continue heating and record the temperature at which the entire sample has completely

melted (T₂).[6]
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The melting point is reported as the range T₁ - T₂.

Post-Measurement:

Allow the apparatus to cool down before performing any subsequent measurements.

Use a fresh capillary tube for each measurement.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the melting point

of 2-Methyl-6-nitrobenzoic acid.
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Caption: Workflow for Melting Point Determination.

Relevance in Drug Development
As an important intermediate, the purity of 2-Methyl-6-nitrobenzoic acid is paramount in the

synthesis of active pharmaceutical ingredients (APIs). The melting point serves as a quick and

reliable quality control measure to ensure the starting material meets the required

specifications before proceeding with subsequent synthetic steps. The use of high-purity

intermediates is critical for achieving high yields and minimizing impurities in the final drug

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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